Cas no 1697792-75-8 (2-Amino-3-(5-hydroxypentylamino)propanoic acid)

• Product Name: 2-Amino-3-(5-hydroxypentylamino)propanoic acid
• CAS No: 1697792-75-8
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• CID: 6481471
• PubChem ID: 107318218
• Update Time: 2025-09-17

2-Amino-3-(5-hydroxypentylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(5-hydroxypentylamino)propanoic acid
• 1697792-75-8
• 2-amino-3-[(5-hydroxypentyl)amino]propanoic acid
• EN300-7441551

• Inchi： 1S/C8H18N2O3/c9-7(8(12)13)6-10-4-2-1-3-5-11/h7,10-11H,1-6,9H2,(H,12,13)
• InChI Key： CAEQNWYTUIIVJD-UHFFFAOYSA-N
• SMILES： OCCCCCNCC(C(=O)O)N

Computed Properties

• Exact Mass: 190.13174244g/mol
• Monoisotopic Mass: 190.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(5-hydroxypentylamino)propanoic acid

Professional Introduction to 2-Amino-3-(5-hydroxypentylamino)propanoic Acid (CAS No. 1697792-75-8)

2-Amino-3-(5-hydroxypentylamino)propanoic acid, with the chemical identifier CAS No. 1697792-75-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in various biological and therapeutic contexts. The compound's molecular structure, featuring both amino and hydroxyl functional groups, makes it a versatile building block for the synthesis of more complex molecules.

The< strong>2-amino-3-(5-hydroxypentylamino)propanoic acid molecule consists of a three-carbon backbone, with an amino group at the second carbon and a 5-hydroxypentylamino group at the third carbon. This arrangement imparts specific chemical reactivity and solubility characteristics, which are crucial for its utility in biochemical applications. The presence of both primary and secondary amine functionalities allows for diverse interactions with other biomolecules, making it a valuable intermediate in the synthesis of peptides, proteins, and other pharmacologically active agents.

In recent years, there has been growing interest in the development of novel amino acid derivatives for their potential therapeutic benefits. The< strong>2-amino-3-(5-hydroxypentylamino)propanoic acid has been studied for its role in modulating various biological pathways. For instance, its structural motif is reminiscent of certain natural amino acids found in antibiotics and other bioactive peptides. Researchers have explored its potential as a precursor in the synthesis of modified peptides that exhibit enhanced stability and bioavailability.

One of the most compelling aspects of< strong>2-amino-3-(5-hydroxypentylamino)propanoic acid is its utility in drug discovery and development. The compound's ability to serve as a chiral building block allows for the creation of enantiomerically pure compounds, which are often required for optimal pharmacological activity. Recent studies have demonstrated its application in the synthesis of protease inhibitors, which are critical in the treatment of infectious diseases and cancer. The< strong>CAS No. 1697792-75-8-labeled compound provides a reliable starting material for these synthetic endeavors.

The< strong>5-hydroxypentylamino group in the molecule is particularly noteworthy, as it introduces a hydrophilic character that can influence the solubility and interactions of the compound with biological targets. This feature has been exploited in the design of targeted drug delivery systems, where hydrophilic moieties enhance cellular uptake and reduce systemic toxicity. Furthermore, the hydroxyl group provides a site for further functionalization, enabling the creation of conjugates with therapeutic agents or imaging probes.

Advances in computational chemistry have also facilitated a deeper understanding of the< strong>2-amino-3-(5-hydroxypentylamino)propanoic acid's interactions with biological targets. Molecular dynamics simulations and enzyme docking studies have revealed insights into how this compound can bind to specific enzymes and receptors, thereby modulating their activity. These computational approaches have guided experimental efforts, leading to more efficient synthetic strategies and improved drug candidates.

The pharmaceutical industry has shown particular interest in< strong>CAS No. 1697792-75-8-designated compounds due to their potential as lead structures for new drugs. Clinical trials are underway for several derivatives that incorporate this amino acid motif, with promising results in early-phase studies. These trials focus on conditions such as neurodegenerative disorders, inflammatory diseases, and metabolic syndromes, where modulating specific biological pathways could lead to significant therapeutic benefits.

In addition to its pharmaceutical applications, the< strong>2-amino-3-(5-hydroxypentylamino)propanoic acid has found utility in materials science and biotechnology. Its ability to form stable complexes with metals makes it a candidate for use in catalysis and sensor technologies. Furthermore, its structural features allow it to serve as a cross-linking agent in biopolymer synthesis, contributing to advancements in tissue engineering and biodegradable materials.

The synthesis of< strong>2-amino-3-(5-hydroxypentylamino)propanoic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on an industrial scale. Continuous flow chemistry techniques have been particularly effective in improving efficiency and reducing waste.

The environmental impact of producing< strong>CAS No. 1697792-75-8-related compounds is also a consideration that drives innovation. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize hazardous waste and energy consumption. For instance, biocatalytic methods using engineered enzymes have shown promise in replacing traditional chemical transformations with more environmentally friendly alternatives.

The future prospects for< strong>2-amino-3-(5-hydroxypentylamino)propanoic acid are bright, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems continues to expand, so too will the demand for specialized building blocks like this amino acid derivative. Collaborative efforts between academia and industry will be essential in translating these discoveries into tangible benefits for patients worldwide.